N-(6,7-difluoro-1H-indazol-3-yl)butanamide

• CAS No.: 706805-38-1
• Molecular Formula: C11H11F2N3O
• Molecular Weight: 239.22 g/mol
• IUPAC Name: N-(6,7-difluoro-1H-indazol-3-yl)butanamide
• InChI: InChI=1S/C11H11F2N3O/c1-2-3-8(17)14-11-6-4-5-7(12)9(13)10(6)15-16-11/h4-5H,2-3H2,1H3,(H2,14,15,16,17)
• InChI Key: PEIFULAAYQSODW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=NNC2=C1C=CC(=C2F)F

Description

N-(6,7-difluoro-1H-indazol-3-yl)butanamide is a useful research compound. Its molecular formula is C11H11F2N3O and its molecular weight is 239.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.61 cm3 of butyryl chloride is added to 1 g of 6,7-difluoro-1H-indazole-3-amine described above, in 15 cm3 of pyridine, after having cooled to about 3° C., and the mixture is then left at ambient temperature for 76 hours. The reaction medium is concentrated under reduced pressure (2 kPa; 40° C.) and the residue is taken up in 25 cm3 of ethyl acetate and 25 cm3 of water. The organic phase is washed with 25 cm3 of distilled water and then with 25 cm3 of saturated aqueous sodium chloride solution. After drying over magnesium sulfate, filtering and concentrating under reduced pressure (2 kPa; 40° C.), the residue obtained is purified by chromatography under an argon pressure of 50 kPa, on a column of silica gel (particle size 40–60 μm; diameter 3 cm), eluting with a dichloromethane/methanol mixture (98/2 by volume). The fractions containing the expected product are combined and then evaporated under reduced pressure (2 kPa; 40° C.); after drying (90 Pa; 40° C.), 596 mg of N-(6,7-difluoro-1H-indazol-3-yl)butanamide are obtained in the form of a white solid melting at 191° C.